Cas no 71998-72-6 (1,3,6,8-Tetrachlorodibenzofuran)

• Product Name: 1,3,6,8-Tetrachlorodibenzofuran
• CAS No: 71998-72-6
• MF: C₁₂H₄Cl₄O
• MW: 305.971559524536
• CID: 573816
• PubChem ID: 51462
• Update Time: 2025-04-19

1,3,6,8-Tetrachlorodibenzofuran Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran,1,3,6,8-tetrachloro-
• 1,3,6,8-tetrachlorodibenzofuran
• 1,3,6,8-Tetrachlorodibenzo[b,d]furan
• Dibenzofuran, 1,3,6,8-tetrachloro
• SCHEMBL9215395
• 1,3,6,8-Tcdf
• 71998-72-6
• DTXSID50222275
• PCDF 69
• 1,3,6,8-Tetrachloro-dibenzofuran
• NS00001424
• Q27247559
• Dibenzofuran, 1,3,6,8-tetrachloro-
• BDXKVABZWRZKOS-UHFFFAOYSA-N
• UNII-03EJM6SF21
• 03EJM6SF21
• 1,3,6,8-Tetrachlorodibenzofuran

• Inchi： 1S/C12H4Cl4O/c13-5-1-7-11-8(15)2-6(14)4-10(11)17-12(7)9(16)3-5/h1-4H
• InChI Key： BDXKVABZWRZKOS-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1C1C=C(C=C(C=1O2)Cl)Cl)Cl

Computed Properties

• Exact Mass: 303.90182
• Monoisotopic Mass: 303.901626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Density: 1.5600 (estimate)
• Melting Point: 177.5°C
• Boiling Point: 440.46°C (rough estimate)
• Refractive Index: 1.7140 (rough estimate)
• PSA: 13.14